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Compound of Interest

Compound Name: CysOx2

. Get Quote

Cat. No.: B12396751

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety
and proper chemical handling is paramount. This document provides a comprehensive, step-
by-step guide for the proper disposal of CysOx2, a fluorogenic probe used for detecting protein

cysteine oxidation.

While a specific Safety Data Sheet (SDS) for CysOx2 with detailed disposal instructions is not
readily available, the following procedures are based on a conservative approach, treating
CysOx2 as a potentially hazardous chemical waste stream. Adherence to these guidelines is
crucial for maintaining a safe laboratory environment and ensuring regulatory compliance.

Quantitative Data Summary

For ease of reference, the key quantitative data for CysOx2 are summarized in the table below.

Property Value Source
Molecular Formula C1sH12FNOsS MedChemExpress
Molecular Weight 305.32 g/mol MedChemExpress

o MedChemExpress, Nature
Excitation Wavelength (Ex) 394 nm o

Communications

o MedChemExpress, Nature

Emission Wavelength (Em) 535 nm

Communications
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Experimental Protocols: Waste Disposal Procedure

The proper disposal of CysOx2, including any contaminated materials, should be handled with
care, following the protocols for hazardous chemical waste.

Step 1: Waste Identification and Segregation

o Treat all forms of CysOx2 waste as hazardous. This includes:

[e]

Unused or expired CysOx2 solid powder.

o

Stock solutions and working solutions containing CysOx2.

o

Contaminated labware (e.qg., pipette tips, microfuge tubes, flasks).

[¢]

Contaminated personal protective equipment (PPE) such as gloves.

e Do not mix CysOx2 waste with other waste streams unless explicitly permitted by your
institution's hazardous waste management plan. Incompatible materials should always be
stored separately to prevent dangerous chemical reactions.

Step 2: Waste Containerization

o Use a dedicated, leak-proof, and clearly labeled waste container. The container must be
chemically compatible with CysOx2 and any solvents used.

e Solid Waste: Collect unused CysOx2 powder, contaminated gloves, and other solid
materials in a designated, sealed container.

» Liquid Waste: Collect all solutions containing CysOx2 in a separate, sealed container.

e Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a
designated sharps container.

Step 3: Labeling

o Clearly label the waste container with the full chemical name: "CysOx2 Waste".
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« Indicate the major components and their approximate concentrations, including any solvents.

» Attach the appropriate hazard warning symbols as required by your institution's
Environmental Health and Safety (EHS) department.

Step 4: Storage

o Store the sealed waste container in a designated and secure chemical waste storage area.
e The storage area should be well-ventilated.

e Ensure that the waste is stored away from incompatible materials.

Step 5: Disposal

o Arrange for professional disposal. Contact your institution's EHS department or a licensed
chemical waste disposal contractor to schedule a pickup.

e Do not dispose of CysOx2 down the drain or in regular trash.

Mandatory Visualization: CysOx2 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of CysOx2.
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CysOx2 Disposal Workflow Diagram

 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of CysOx2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396751#cysox2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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